Cas no 504407-93-6 (Pyrimidine, 5-diazenyl-(9ci))

Pyrimidine, 5-diazenyl-(9ci) structure
Pyrimidine, 5-diazenyl-(9ci) structure
Product Name:Pyrimidine, 5-diazenyl-(9ci)
CAS No:504407-93-6
MF:C4H4N4
MW:108.101359367371
CID:2183695
PubChem ID:45080074
Update Time:2025-04-21

Pyrimidine, 5-diazenyl-(9ci) Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 5-diazenyl-(9ci)
    • DB-278355
    • Pyrimidine, 5-diazenyl-
    • SCHEMBL595604
    • 504407-93-6
    • Pyrimidine,5-diazenyl-(9ci)
    • Inchi: 1S/C4H4N4/c5-8-4-1-6-3-7-2-4/h1-3,5H
    • InChI Key: HIVLWOLRCVGONQ-UHFFFAOYSA-N
    • SMILES: N1C=NC=C(C=1)N=N

Computed Properties

  • Exact Mass: 108.043596145Da
  • Monoisotopic Mass: 108.043596145Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 76.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 62Ų
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